Cas no 473-03-0 ((+)-Ambrein)
Ambergol is a crystalline tricyclic triterpenoid,Melting point is82To83℃.Ambergol belongs to terpenoids,Composed of isoprene units.Ambergol is present in the disease secretions of sperm whales,It is the active ingredient of ambergris.
(+)-Ambrein structure
Product Name:(+)-Ambrein
(+)-Ambrein Properties
Names and Identifiers
-
- 2-Naphthalenol,1-[(3E)-6-[(1S)-2,2-dimethyl-6-methylenecyclohexyl]-4-methyl-3-hexenyl]decahydro-2,5,5,8a-tetramethyl-,(1R,2R,4aS,8aS)-
- (4aS)-6t-hydroxy-1.1.4ar.6c-tetramethyl-5c-[4-methyl-6-((S)-6.6-dimethyl-2-methylene-cyclohexyl)-hexen-(3ξ)-yl]-(8atH)-decalin
- 2-Naphthalenol,1-[(3E)-6-[(1S)-2,2-dimethyl-6-methylenecyclohexyl]-4-methyl-3-hexenyl]decahydro-2,5,5,8a-tetramethyl-,(1R,2R,
- ambrein
- (2R,8aS)-1-{(3E)-6-[(1S)-2,2-dimethyl-6-methylidenecyclohexyl]-4-methylhex-3-en-1-yl}-2,5,5,8a-tetramethyldecahydronaphthalen-2-ol
- ambreine
- (+)-Ambrein
- (1R,2R,4aS,8aS)-1-{(3E)-6-[(1S)-2,2-dimethyl-6-methylidenecyclohexyl]-4-methylhex-3-en-1-yl}-2,5,5,8a-tetramethyldecahydronaphthalen-2-ol
- 1-(6-(2,2-Dimethyl-6-methylenecyclohexyl)-4-methylhex-3-enyl)decahydro-2,5,5,8a-tetramethyl-2-naphthol
- CHEBI:78306
-
- InChIKey： BIADSXOKHZFLSN-YEUOVSOVSA-N
- Inchi： InChI=1S/C30H52O/c1-22(15-16-24-23(2)13-10-18-27(24,3)4)12-9-14-26-29(7)20-11-19-28(5,6)25(29)17-21-30(26,8)31/h12,24-26,31H,2,9-11,13-21H2,1,3-8H3/b22-12+/t24-,25?,26?,29+,30-/m1/s1
- SMILES： C/C(/CC[C@@H]1C(=C)CCCC1(C)C)=C\CCC1[C@@](O)(C)CCC2C(CCC[C@]12C)(C)C
Computed Properties
- Exact Mass: 428.401816278g/mol
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Rotatable Bond Count: 6
- Monoisotopic Mass: 428.401816278g/mol
- Heavy Atom Count: 31
- Complexity: 683
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 9.6
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- LogP: 8.86920
- PSA: 20.23000
- Refractive Index: 1.511
- Boiling Point: 495.3°Cat760mmHg
- Flash Point: 222°C
- Density: 0.94
(+)-Ambrein Pricemore >>
| Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T69215-5mg |
Ambrein |
473-03-0 | 5mg |
￥ 7000 | 2023-09-18 |
(+)-Ambrein Related Literature
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Rachel S. Heath,Rebecca E. Ruscoe,Nicholas J. Turner Nat. Prod. Rep. 2022 39 335
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Robert A. Hill,Andrew Sutherland Nat. Prod. Rep. 2014 31 414
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D. H. R. Barton Q. Rev. Chem. Soc. 1949 3 36
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R. M. Gascoigne,J. J. H. Simes Q. Rev. Chem. Soc. 1955 9 328
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Joseph B. Lambert,Catherine E. Shawl,Jaime A. Stearns Chem. Soc. Rev. 2000 29 175
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7. 613. The molecular rotations of polycyclic compounds. Part II. Diterpenoids and sesquiterpenoidsW. Klyne J. Chem. Soc. 1953 3072
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8. 820. The chemistry of gum labdanum. Part II. The structure of labdanolic acidJ. D. Cocker,T. G. Halsall J. Chem. Soc. 1956 4262
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9. Chemistry and biochemistry of some mammalian secretions and excretionsEdgar Lederer J. Chem. Soc. 1949 2115
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10. 579. Marrubiin. Part II. Correlation with ambreinolideD. Burn,W. Rigby J. Chem. Soc. 1957 2964
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